Cas no 781-07-7 (Benzenesulfonic acid, hexyl ester)

• Product name: Benzenesulfonic acid, hexyl ester
• CAS No: 781-07-7
• MF: C₁₂H₁₈O₃S
• MW: 242.33452
• CID: 535001
• PubChem ID: 12517369

Benzenesulfonic acid, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, hexyl ester
• hexyl benzenesulfonate
• DTXSID30501075
• 781-07-7
• SCHEMBL157013
• Hexylbenzol-Sulfonate

• Inchi： InChI=1S/C12H18O3S/c1-2-3-4-8-11-15-16(13,14)12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
• InChI Key： KTUVYMAZYSSBKC-UHFFFAOYSA-N
• SMILES： CCCCCCOS(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 242.09774
• Monoisotopic Mass: 242.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37